Cas no 2096985-47-4 (tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate)

• Product Name: tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
• CAS No: 2096985-47-4
• MF: C₁₆H₂₉N₃O₄
• MW: 327.419164419174
• CID: 5043008
• Update Time: 2025-06-14

tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-[(dimethylamino)carbonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
• tert-butyl 7-(dimethylcarbamoyl)-4a-hydroxy-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridine-2-carboxylate
• t-Butyl 7-[(dimethylamino)carbonyl]-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate
• tert-butyl 7-(dimethylcarbamoyl)-4a-hydroxy-decahydro-2,7-naphthyridine-2-carboxylate
• tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate

• Inchi： 1S/C16H29N3O4/c1-15(2,3)23-14(21)19-9-7-16(22)6-8-18(10-12(16)11-19)13(20)17(4)5/h12,22H,6-11H2,1-5H3
• InChI Key： YJCOJVGDKRENSR-UHFFFAOYSA-N
• SMILES： OC12CCN(C(=O)OC(C)(C)C)CC1CN(C(N(C)C)=O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: 0.3
• Topological Polar Surface Area: 73.3

Additional information on tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate

Comprehensive Overview of tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096985-47-4)

The compound tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096985-47-4) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its intricate structure, featuring a naphthyridine core, a tert-butyl ester group, and a dimethylamino carbonyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its unique stereochemistry and functional groups, which enable diverse applications in medicinal chemistry.

In recent years, the demand for naphthyridine derivatives has surged, driven by their role in designing novel therapeutics. The presence of the hydroxy and carboxylate groups in this compound enhances its reactivity, allowing for further derivatization. This aligns with the growing trend of structure-activity relationship (SAR) studies, where scientists explore how subtle structural changes impact biological activity. The tert-butyl protecting group is particularly noteworthy, as it offers stability during synthetic processes, a feature highly sought after in peptide synthesis and small-molecule drug development.

From an industrial perspective, CAS No. 2096985-47-4 is gaining attention for its scalability and compatibility with modern green chemistry principles. As sustainability becomes a priority, chemists are exploring eco-friendly synthesis routes for such intermediates. The compound’s dimethylamino carbonyl functionality also opens doors to catalysis and ligand design, areas that are pivotal in asymmetric synthesis and organometallic chemistry. These attributes make it a subject of interest in academic and industrial research alike.

Another hot topic linked to this compound is its potential in central nervous system (CNS) drug development. The naphthyridine scaffold is known to interact with neurotransmitter receptors, making it a candidate for treating neurological disorders. Researchers are investigating whether tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate can be optimized for blood-brain barrier (BBB) penetration, a critical factor in CNS-targeted therapies. This aligns with the broader search for neuroprotective agents and cognitive enhancers.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound. Its stereocenters and hydrogen-bonding capabilities necessitate advanced methods to confirm purity and configuration. These details are crucial for reproducibility, a key concern in preclinical research. Additionally, the compound’s solubility and stability under various pH conditions are being studied to optimize its formulation for drug delivery systems.

In summary, tert-Butyl 7-(dimethylamino)carbonyl-4a-hydroxyoctahydro-2,7-naphthyridine-2(1H)-carboxylate (CAS No. 2096985-47-4) represents a versatile and promising building block in modern chemistry. Its applications span from medicinal chemistry to catalysis, reflecting the interdisciplinary nature of contemporary scientific inquiry. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.